Cas no 1616760-97-4 (2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine)
2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- Tofacitinib Impurity 2
- 2-Chloro-N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- CS-M2364
- ST989R9NYW
- D72308
- 2-chloro-N-methyl-N-[(3R,4R)-4-methylpiperidin-3-yl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,2-chloro-N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-
- SCHEMBL15861312
- AKOS037651619
- CS-17139
- 1616760-97-4
- 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-
- 2-chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine
-
- Inchi: InChI=1S/C13H18ClN5/c1-8-3-5-15-7-10(8)19(2)12-9-4-6-16-11(9)17-13(14)18-12/h4,6,8,10,15H,3,5,7H2,1-2H3,(H,16,17,18)/t8-,10+/m1/s1
- InChI Key: HXKHQCADGODNAT-SCZZXKLOSA-N
- SMILES: CC1CCNCC1N(C)C2=NC(=NC3=C2C=CN3)Cl
Computed Properties
- Exact Mass: 279.1250733g/mol
- Monoisotopic Mass: 279.1250733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 56.8Ų
2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333101-100mg |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM333101-250mg |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM333101-1g |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM333101-100mg |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 95%+ | 100mg |
$817 | 2021-08-18 | |
| Chemenu | CM333101-250mg |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 95%+ | 250mg |
$1264 | 2021-08-18 | |
| Chemenu | CM333101-1g |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 95%+ | 1g |
$2333 | 2021-08-18 | |
| eNovation Chemicals LLC | Y1234621-100mg |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 98% | 100mg |
$545 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1234621-250mg |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 98% | 250mg |
$905 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1234621-1g |
2-Chloro-N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 98% | 1g |
$1810 | 2024-06-05 | |
| TRC | C407990-5mg |
2-Chloro-N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
1616760-97-4 | 5mg |
$ 173.00 | 2023-04-18 |
2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine
2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 1616760-97-4)
The compound 2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 1616760-97-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and structural versatility. The pyrrolo[2,3-d]pyrimidine core of this molecule serves as a scaffold for various functional groups, making it an attractive target for drug discovery efforts.
Recent studies have highlighted the importance of stereochemistry in the activity of this compound. The (3R,4R)-piperidine moiety plays a critical role in determining the molecule's pharmacokinetic properties and its ability to interact with biological targets. Researchers have demonstrated that the stereochemical configuration at the piperidine ring significantly influences the compound's solubility, stability, and bioavailability. These findings underscore the need for precise synthesis and characterization of this compound to ensure optimal therapeutic performance.
The synthesis of 2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves a multi-step process that combines principles from organic synthesis and stereochemical control. Key steps include the construction of the pyrrolopyrimidine ring system and the subsequent introduction of the piperidine substituent with its specific stereochemistry. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve high yields of the desired enantiomer. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.
In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies have demonstrated its potential as an antitumor agent, with selective activity against various cancer cell lines. The chlorine substituent at position 2 has been identified as a critical determinant of its anticancer properties, contributing to both its binding affinity and selectivity for specific molecular targets. Additionally, this compound has exhibited modulatory effects on key signaling pathways involved in inflammation and immune response, suggesting its potential utility in treating inflammatory diseases.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's mechanism of action. Molecular docking studies have revealed that 2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine interacts with critical residues in its target proteins through a combination of hydrogen bonding and hydrophobic interactions. These insights have guided the design of analogs with improved potency and reduced off-target effects.
The toxicity profile of this compound has also been extensively evaluated in preclinical models. Acute and chronic toxicity studies have indicated that it exhibits a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation.
In conclusion, 2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a compelling candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to explore its therapeutic potential across multiple disease areas while refining synthetic methodologies to enhance its scalability and cost-effectiveness.
1616760-97-4 (2-Chloro-N-methyl-N-(3R,4R)-4-methyl-3-piperidinyl-7H-pyrrolo2,3-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)